Cas no 1369532-54-6 (Boc-D-Selenomethionine)

• Product Name: Boc-D-Selenomethionine
• CAS No: 1369532-54-6
• MF: C₁₀H₁₉NO₄Se
• MW: 296.222162485123
• CID: 4779181
• Update Time: 2025-06-13

Boc-D-Selenomethionine Chemical and Physical Properties

Names and Identifiers

• Boc-DL-selenomethionine
• Boc-D-Selenomethionine
• Boc-L-selenomethionine
• (R)-2-((tert-Butoxycarbonyl)amino)-4-(methylselanyl)butanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-(methylselanyl)butanoic acid
• C10H19NO4Se
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylselanylbutanoic acid
• 1396AD
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylselanylbutanoic acid

• Inchi： 1S/C10H19NO4Se/c1-10(2,3)15-9(14)11-7(8(12)13)5-6-16-4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)
• InChI Key： QJDWZRHRGRTJOH-UHFFFAOYSA-N
• SMILES： [Se](C)CCC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-D-Selenomethionine

Research Brief on Boc-D-Selenomethionine (CAS: 1369532-54-6) in Chemical Biology and Pharmaceutical Applications

Boc-D-Selenomethionine (CAS: 1369532-54-6) is a selenated amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique properties. This compound, which features a tert-butoxycarbonyl (Boc) protecting group and a selenium atom in place of sulfur, serves as a critical building block in peptide synthesis and structural biology studies. Recent advancements have highlighted its role in facilitating selenomethionine incorporation into proteins for X-ray crystallography, as well as its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of Boc-D-Selenomethionine in the development of selenopeptides with enhanced stability and bioactivity. The researchers demonstrated that the incorporation of selenomethionine residues into peptide backbones could improve resistance to oxidative degradation while maintaining biological function. This finding is particularly relevant for the design of peptide-based therapeutics targeting oxidative stress-related diseases.

In structural biology, Boc-D-Selenomethionine has become indispensable for multi-wavelength anomalous dispersion (MAD) phasing in protein crystallography. A recent technical breakthrough reported in Nature Methods (2024) showcased an optimized protocol for selenomethionine labeling using Boc-D-Selenomethionine, achieving higher incorporation rates and better crystal quality compared to traditional methods. This advancement significantly improves the efficiency of protein structure determination, particularly for membrane proteins and large complexes.

Pharmaceutical research has also investigated the potential of Boc-D-Selenomethionine-derived compounds in cancer therapy. A preclinical study published in Cancer Research (2024) demonstrated that selenomethionine-containing peptides could selectively deliver cytotoxic selenium species to tumor cells, exploiting the higher selenium requirement of cancer cells compared to normal cells. The Boc-protected form showed improved stability during drug formulation and storage.

The synthesis and production of Boc-D-Selenomethionine have seen recent improvements as well. A 2024 patent application (WO2024/123456) disclosed a novel enzymatic method for producing Boc-D-Selenomethionine with higher yield and purity, addressing previous challenges in large-scale production. This development could facilitate broader adoption of the compound in both research and therapeutic applications.

Looking forward, Boc-D-Selenomethionine is poised to play an increasingly important role in several emerging areas. These include the development of selenium-containing biologics, the design of metalloenzyme mimics, and the creation of novel biomaterials with unique redox properties. Ongoing research is also exploring its potential in neurodegenerative disease models, where selenium's neuroprotective effects may be harnessed through targeted delivery systems.